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Compound of Interest

Compound Name: Decalene

Cat. No.: B14655446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Decalin, also known as decahydronaphthalene or bicyclo[4.4.0]decane, is a versatile bicyclic

organic compound with significant applications as an industrial solvent and a structural motif in

various natural and synthetic compounds.[1][2] Its unique stereoisomeric forms, arising from

the fusion of two cyclohexane rings, dictate its physical and chemical properties, making a

thorough understanding of its structure crucial for its application in research and development.

Chemical Structure and Stereoisomerism
Decalin is a saturated hydrocarbon with the chemical formula C₁₀H₁₈.[1] It is formed by the

fusion of two cyclohexane rings, and the stereochemistry of this fusion gives rise to two distinct

diastereomers: cis-decalin and trans-decalin.[3][4] These isomers are not interconvertible

through bond rotation and thus are considered configurational isomers.[3]

The stability and conformation of these isomers are best understood by considering the chair

conformation of the individual cyclohexane rings.[4]

trans-Decalin: In the trans isomer, the two hydrogen atoms on the bridgehead carbons (the

carbons shared by both rings) are on opposite sides of the molecule.[5] This arrangement

results in the fusion of the two cyclohexane rings through two equatorial-type bonds.[5] The

resulting structure is rigid and cannot undergo a ring-flip.[3][6] trans-Decalin is energetically

more stable than the cis isomer due to reduced steric strain.[1][5]
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cis-Decalin: In the cis isomer, the bridgehead hydrogens are on the same side of the

molecule.[5] The ring fusion occurs through one axial and one equatorial bond.[5] Unlike its

trans counterpart, cis-decalin is flexible and can undergo a chair-flipping process, which

interconverts the molecule into its mirror image.[1][3] This conformational flexibility results in

higher steric strain compared to the trans isomer, primarily from nonbonded interactions

within the concave region of the molecule.[5]

The structural differences between the cis and trans isomers of decalin are visualized below:

Caption: 2D representation of trans- and cis-decalin isomers.

Chemical and Physical Properties
The distinct geometries of the cis and trans isomers of decalin lead to differences in their

physical properties. A summary of these properties is presented in the table below.

Property cis-Decalin trans-Decalin
General Decalin
(Mixture)

Molecular Formula C₁₀H₁₈ C₁₀H₁₈ C₁₀H₁₈

Molar Mass 138.25 g/mol 138.25 g/mol 138.25 g/mol

Appearance Colorless liquid Colorless liquid Colorless liquid

Melting Point -42.9 °C -30.4 °C -43.00 °C

Boiling Point 196 °C 187 °C 189.00 °C

Density 0.896 g/cm³ (at 20 °C) 0.870 g/cm³ (at 20 °C) 0.896 g/cm³

Solubility in Water Insoluble Insoluble Insoluble

Solubility in Organic

Solvents
Miscible Miscible

Good solubility in non-

polar solvents like

hexane and benzene

Flash Point 57 °C 57.2 °C ~57 °C

Data sourced from[1][7][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.docbrown.info/ephysics/heat5-4.htm
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://www.youtube.com/watch?v=RDbbYmT5Pac
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14655446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decalin is a colorless liquid with a characteristic aromatic, menthol-like odor.[1][10] It is

immiscible with water but miscible with many organic solvents, which underpins its use as a

nonpolar solvent.[8][10] Chemically, decalin is relatively stable due to its saturated nature.[7]

However, it can undergo dehydrogenation at high temperatures over catalysts like palladium or

platinum to form tetralin and ultimately naphthalene.[11] It is also known to form explosive

peroxides upon prolonged exposure to air, necessitating careful storage.[10]

Experimental Protocols
Synthesis of Decalin
Decalin is typically synthesized via the complete hydrogenation of naphthalene.[4][10]

Workflow for Naphthalene Hydrogenation:

Naphthalene

High-Pressure Reactor

Catalyst (e.g., Pt, Ni, NiMoW)

High Pressure

High Temperature

Hydrogen Gas (H2)

Decalin (cis and trans mixture)

Click to download full resolution via product page

Caption: Synthesis of decalin via catalytic hydrogenation of naphthalene.

A general procedure involves reacting naphthalene with hydrogen gas at high pressure and

elevated temperature in the presence of a metal catalyst. For instance, using a sulfided
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unsupported NiMoW catalyst at 240 °C and 6.0 MPa can lead to 100% conversion of

naphthalene with a high selectivity for decalin.[12]

Determination of Physical Properties
Standard laboratory procedures are employed to determine the physical properties of decalin

isomers.

1. Boiling Point Determination (Capillary Method):

The boiling point is determined by heating a small sample of the liquid in a fusion tube with an

inverted sealed capillary tube.[3][10] The temperature at which a rapid and continuous stream

of bubbles emerges from the capillary, and upon cooling, the liquid just begins to enter the

capillary, is recorded as the boiling point.[6]

Workflow for Boiling Point Determination:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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